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Compound of Interest

Compound Name: 2,4,6-Triisopropylbenzenethiol

Cat. No.: B7880755

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2,4,6-
Triisopropylbenzenethiol (CAS No. 22693-41-0), a sterically hindered thiol compound utilized
in various research and development applications. Due to its hazardous properties, strict
adherence to safety protocols is imperative to ensure the well-being of laboratory personnel
and to maintain a safe research environment.

Hazard Identification and Classification

2,4,6-Triisopropylbenzenethiol is classified as a hazardous substance with multiple risk
factors.[1][2] It is corrosive to metals, harmful if swallowed or in contact with skin, and causes
severe skin burns and eye damage.[1][2] Inhalation of its vapors can also be harmful and may
cause respiratory irritation.[1][3]

GHS Hazard Statements:

H290: May be corrosive to metals.[1]

H302: Harmful if swallowed.[1]

H312: Harmful in contact with skin.[1]

H314: Causes severe skin burns and eye damage.[1]
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e H319: Causes serious eye irritation.[3]
e H332: Harmful if inhaled.[1]
o H335: May cause respiratory irritation.[3]

Physical and Chemical Properties

A summary of the available physical and chemical properties of 2,4,6-
Triisopropylbenzenethiol is provided in the table below.

Property Value

Molecular Formula C1s5H24S

Molecular Weight 236.416 g/mol

Physical State Solid or Semi-Solid or Liquid or Lump
Boiling Point Not Available

Melting Point Not Available

Density Predicted: 0.937 + 0.06 g/cm3

Toxicological Information

Detailed quantitative toxicological data for 2,4,6-Triisopropylbenzenethiol is limited. However,
the available information indicates that the substance is harmful through oral, dermal, and
inhalation routes of exposure.[1] Substance accumulation in the human body may occur and
could be a concern following repeated or long-term occupational exposure.[2]
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Toxicity Endpoint

Result

Acute Oral Toxicity

Category 4 (Harmful if swallowed)[1][3]

Acute Dermal Toxicity

Category 4 (Harmful in contact with skin)[1]

Acute Inhalation Toxicity

Category 4 (Harmful if inhaled)[1]

Skin Corrosion/Irritation

Category 1B (Causes severe skin burns and
eye damage)[1]

Serious Eye Damage/Irritation

Category 1 (Causes serious eye damage)[1]

Specific Target Organ Toxicity (Single Exposure)

May cause respiratory irritation[3]

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn at all times when handling 2,4,6-

Triisopropylbenzenethiol to minimize exposure.

PPE Category

Specification

Eye Protection

Safety glasses with side shields or chemical
safety goggles. A face shield is recommended

when there is a risk of splashing.[3]

Hand Protection

Chemical-resistant gloves (e.g., PVC).[2]

Skin and Body Protection

Long-sleeved lab coat, overalls, and a PVC
apron.[2] For larger quantities or in case of
severe exposure risk, a PVC protective suit may

be necessary.[2]

Respiratory Protection

Use in a well-ventilated area. If ventilation is
inadequate, a NIOSH-approved respirator
should be worn.

Handling and Storage

Proper handling and storage procedures are crucial to prevent accidents and exposure.
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Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid all personal contact, including inhalation of vapors.[1]

Do not eat, drink, or smoke in the work area.[1]

Wash hands thoroughly with soap and water after handling.[1]

Keep containers securely sealed when not in use.[1]
Storage:

o Store in a cool, dry, and well-ventilated area.[1]

o Keep in the original, tightly sealed container.[1]

» Store away from incompatible materials.

Experimental Protocols: Safe Handling of Thiols

The following protocols are recommended for handling 2,4,6-Triisopropylbenzenethiol and
other volatile thiols to mitigate their strong, unpleasant odors and ensure safety.

6.1. General Workflow for Handling Thiols
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Dispense Thiol from Container

Perform Reaction
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Decontaminate Glassware in Bleach Bath Dispose of Thiol-Contaminated Waste

Doff and Dispose of PPE

Wash Hands Thoroughly
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Caption: General workflow for safely handling thiols in a laboratory setting.
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6.2. Decontamination of Glassware

All glassware that has been in contact with 2,4,6-Triisopropylbenzenethiol must be
decontaminated to neutralize the thiol and its odor.

Preparation of Bleach Bath: Prepare a 10% aqueous solution of sodium hypochlorite
(household bleach) in a designated container within the fume hood.

« Decontamination: Immediately after use, rinse the glassware with a suitable solvent (e.qg.,
ethanol or acetone) to remove the bulk of the thiol. The rinsate should be collected as
hazardous waste.

e Soaking: Submerge the rinsed glassware in the bleach bath for at least 2-4 hours, or
overnight for heavily contaminated items. The bleach will oxidize the thiol to less odorous
sulfonic acids.

o Final Cleaning: After soaking, remove the glassware from the bleach bath, rinse thoroughly
with water, and then wash with a standard laboratory detergent.

Emergency Procedures

In the event of an emergency involving 2,4,6-Triisopropylbenzenethiol, follow these
procedures.

7.1. First Aid Measures
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Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.[1]

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing and shoes. Seek immediate medical

attention.[1]

Move the exposed person to fresh air. If not

breathing, give artificial respiration. If breathing

Inhalation o ] ) ] )
is difficult, give oxygen. Seek immediate medical
attention.
Do NOT induce vomiting. If the person is
) conscious, rinse their mouth with water. Never
Ingestion

give anything by mouth to an unconscious

person. Seek immediate medical attention.[1]

7.2. Spill Response

The appropriate response to a spill will depend on its size and location.

© 2025 BenchChem. All rights reserved.

7/11 Tech Support


https://arctomsci.com/KOR-BS-52859-1
https://arctomsci.com/KOR-BS-52859-1
https://arctomsci.com/KOR-BS-52859-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7880755?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Spill Detected

Is the spill large?

Is the spill in a confined space?

Yes

Follow small spill procedure. Evacuate the area and call for emergency response.

A

Ensure adequate ventilation.

A

Cover with an inert absorbent material (e.g., sand, vermiculite).

A

Collect the absorbed material into a sealed container for hazardous waste disposal.

A

Decontaminate the spill area with a 10% bleach solution.

Click to download full resolution via product page

Caption: Logical workflow for responding to a 2,4,6-Triisopropylbenzenethiol spill.
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Small Spills (inside a fume hood):
e Ensure the fume hood is operating correctly.
» Contain the spill with an inert absorbent material such as sand, earth, or vermiculite.[1]

o Carefully scoop the absorbed material into a sealed, labeled container for hazardous waste
disposal.

o Wipe the spill area with a cloth dampened with a 10% bleach solution, followed by a water

rinse.
Large Spills (or any spill outside a fume hood):
e Evacuate the immediate area.
o Alert others in the vicinity.
« Ifitis safe to do so, increase ventilation to the area.
o Contact your institution's emergency response team.

» Do not attempt to clean up a large spill without appropriate training and personal protective
equipment.

Disposal

All waste contaminated with 2,4,6-Triisopropylbenzenethiol, including unused product,
contaminated absorbents, and disposable PPE, must be disposed of as hazardous waste in
accordance with local, state, and federal regulations. Do not dispose of this chemical down the
drain.

This technical guide is intended to provide essential safety and handling information. Always
consult the most recent Safety Data Sheet (SDS) for 2,4,6-Triisopropylbenzenethiol before
use and adhere to all institutional safety policies and procedures.

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://arctomsci.com/KOR-BS-52859-1
https://www.benchchem.com/product/b7880755?utm_src=pdf-body
https://www.benchchem.com/product/b7880755?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7880755?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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